Cas no 2013176-71-9 (1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine
• CAS No: 2013176-71-9
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 6279882
• PubChem ID: 165481335
• Update Time: 2025-06-28

1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine
• EN300-1113962
• 2013176-71-9

• Inchi： 1S/C8H14F2N4/c1-2-6(3-7(9)10)4-14-5-8(11)12-13-14/h5-7H,2-4,11H2,1H3
• InChI Key： KJHSJMOQEMDQNH-UHFFFAOYSA-N
• SMILES： FC(CC(CC)CN1C=C(N)N=N1)F

Computed Properties

• Exact Mass: 204.11865279g/mol
• Monoisotopic Mass: 204.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine (CAS: 2013176-71-9)

The compound 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine (CAS: 2013176-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-amine scaffold and difluorobutyl side chain, exhibits promising potential in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanisms of action and therapeutic applications.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of bacterial enzymes involved in cell wall biosynthesis. Researchers have demonstrated that 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine effectively targets Mur ligases, a family of enzymes critical for peptidoglycan synthesis in Gram-positive and Gram-negative bacteria. Structural analysis reveals that the difluorobutyl moiety enhances binding affinity by forming hydrophobic interactions with the enzyme's active site, while the triazole-amine group participates in hydrogen bonding with key residues.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in oncology. Preliminary in vitro studies indicate that derivatives of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to modulate kinase activity has been attributed to its triazole core, which mimics the adenine moiety of ATP, enabling competitive inhibition of ATP-binding sites in kinases.

The synthetic routes to 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine have also been refined in recent studies. A notable advancement is the development of a one-pot click chemistry approach, which significantly improves yield and purity while reducing reaction time. This method employs copper-catalyzed azide-alkyne cycloaddition (CuAAC) to efficiently construct the triazole ring, followed by selective amine functionalization. The optimized protocol has been successfully scaled up for industrial production, addressing previous challenges in large-scale synthesis.

Pharmacokinetic studies of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine have provided valuable insights into its drug-like properties. The compound demonstrates favorable oral bioavailability and metabolic stability, with the difluorobutyl group contributing to enhanced membrane permeability. However, researchers have identified potential issues with plasma protein binding, which may affect its distribution and efficacy. Current efforts are focused on structural modifications to optimize these parameters while maintaining the compound's biological activity.

Looking ahead, the versatility of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,3-triazol-4-amine as a molecular scaffold presents numerous opportunities for further research. Its modular structure allows for diverse functionalization, enabling the development of targeted therapies for various diseases. Ongoing studies are investigating its application in neurodegenerative disorders, where preliminary data suggest potential as a modulator of protein aggregation. As research progresses, this compound is poised to make significant contributions to multiple therapeutic areas, underscoring its importance in contemporary drug discovery.